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Compound of Interest

Compound Name: (4-Methylcyclohexyl)methanol
CAS No.: 3937-49-3

Cat. No.: B3425148

Get Quote

Abstract & Scope

(4-Methylcyclohexyl)methanol (MCHM) is a saturated alicyclic primary alcohol utilized
primarily in industrial coal processing and increasingly studied for its toxicological profile
following environmental release events (e.g., the Elk River spill).[1] Accurate biological
assessment of MCHM requires precise stock solution preparation, complicated by its
isomerism (cis/trans mixtures), volatility, and limited aqueous solubility.[1]

This guide provides a standardized, error-minimized protocol for generating Master Stock
solutions (in DMSO or Ethanol) and aqueous Working Solutions. It prioritizes gravimetric
preparation over volumetric aspiration to negate viscosity-induced pipetting errors.[1]

Physicochemical Profile & Solubility Limits

Before handling MCHM, researchers must internalize the solubility constraints to prevent
"crashing out" (precipitation) in biological media.[1]
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Table 1: Key Physicochemical Properties

Property Value Notes
Mixture of cis- and trans-
CAS Number 34885-03-5 )
isomers
Molecular Weight 128.21 g/mol
Density 0.9074 g/mL (at 20°C) Less dense than water; floats

Physical State

Clear, colorless liquid

Oily texture; Licorice/mint odor

Log P (Octanol/Water)

~2.35 (cis) / 2.46 (trans)

Lipophilic; readily crosses

membranes

Water Solubility

~2,250 mg/L (~17.5 mM)

Critical Limit for aqueous

assays

DMSO Solubility

> 100 mg/mL (> 780 mM)

Recommended solvent for

Master Stocks

Ethanol Solubility

> 100 mg/mL

High volatility risk for long-term

storage

ngcontent-ng-c3230145110="" class="ng-star-inserted">

Critical Insight: MCHM is a liquid with a molarity of approximately 7.0 M in its pure form. Direct

pipetting of small volumes (e.g., 1 uL) introduces significant error due to viscosity and surface

tension.[1] Always weigh the chemical.

Safety & Handling (E-E-A-T)

Hazard Class: Skin/Eye Irritant, Combustible Liquid.[1]

o Engineering Controls: All open handling must occur in a certified chemical fume hood to

mitigate inhalation of volatile isomers.[1]
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+ PPE: Nitrile gloves (0.11 mm minimum thickness), safety goggles, and lab coat.[1]

« Containment: Store neat liquid and stocks in glass vials with PTFE-lined caps. Avoid
polystyrene plastics, which may leach under high MCHM concentrations.[1]

Solvent Selection Strategy

Choosing the correct vehicle is the first experimental decision.[1] Use the decision matrix below
to select the optimal solvent for your assay.

Selection Logic

DMSO is the gold standard for
biological stocks due to stability.

Select Solvent for MCHM

Cell Culture / In Vivo GC-MS / Analytical

Preferred \Alternative (if DMSO sensitive) / Alternative Standard

DMSO (Dimethyl Sulfoxide) Ethanol (Anhydrous) Methanol

Standard for GC-MS standards.
Toxic to cells.

Low volatility, sterile-filterable. High volatility.
Max final conc < 0.1% Good for evaporation protocols.

Click to download full resolution via product page

Figure 1: Solvent selection decision tree for MCHM stock preparation.

Protocol: Preparation of 1 M Master Stock
(Gravimetric Method)
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Objective: Create 10 mL of a 1.0 M (1000 mM) MCHM stock solution in DMSO. Why
Gravimetric? Weighing mass is temperature-independent and eliminates viscosity-based

pipetting errors common with oils like MCHM.[1]

Materials

Pure MCHM (CAS 34885-03-5)[1]
Anhydrous DMSO (Dimethyl Sulfoxide), 299.9%(1]
20 mL Amber Glass Vial with PTFE-lined screw cap[1]

Analytical Balance (Precision £0.1 mg)

Step-by-Step Procedure

Tare the Vial: Place the empty 20 mL amber vial (with cap removed) on the balance and
press TARE.

Calculate Mass Required: ngcontent-ng-c3230145110="" _nghost-ng-c1768664871=""
class="ng-star-inserted display">

Dispense MCHM: Using a glass Pasteur pipette, slowly add MCHM liquid to the vial until the
mass reaches 1.282 g.

o Note: If you overshoot slightly, record the exact mass and adjust the final DMSO volume to
maintain 1 M concentration.

Add Solvent (Initial): Add approximately 6-7 mL of DMSO to the vial. Swirl gently to dissolve.
MCHM is highly soluble in DMSO; dissolution should be instant.[1]

Volume Adjustment (QS):
o lIdeally: Transfer to a 10 mL volumetric flask and top up to the line with DMSO.[1]

o Practical Alternative: If a volumetric flask is unavailable, add DMSO by mass.[1] The
density of DMSO is ~1.10 g/mL.[1]
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e Homogenization: Cap tightly and vortex for 15 seconds.

e Labeling: Label as "1 M MCHM in DMSQO", including Date, Operator, and "Store at -20°C".

Protocol: Working Solutions & Serial Dilution

Objective: Dilute the Master Stock (1 M) to a working concentration (e.g., 100 uM) in aqueous
media without precipitation. Constraint: The final aqueous concentration must not exceed 17
mM (solubility limit).

Intermediate Stock Working Solution QC Check:
(:";si‘ﬁ';&?g) gdggéoptLDs»gcl; ——»| @mMinbuso) [ A% 325&:&‘3:{;2‘5‘& SN (10 1M in Media) TR S Verify no turbidity

1:100 Dilution 1:100 Dilution (Solubility limit ~17.5 mM)

Click to download full resolution via product page

Figure 2: Two-step serial dilution workflow to ensure solubility and pipetting accuracy.

Dilution Procedure[1]

e Thaw: Remove 1 M Master Stock from -20°C and equilibrate to Room Temperature (RT).
Vortex to ensure homogeneity.[1]

 Intermediate Dilution (10 mM):
o Pipette 10 pL of 1 M Master Stock into 990 pL of pure DMSO.
o Vortex well.[1] This creates a 10 mM Intermediate Stock.[1]

o Why? Direct dilution from 1 M to 100 uM in water requires a 1:10,000 dilution, which is
physically difficult to pipette accurately in one step and risks precipitation "shock™ at the
injection site.[1]

» Final Working Solution (100 pM):
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o Pipette 100 pL of the 10 mM Intermediate Stock into 9.9 mL of cell culture media or buffer.

[1]

o Vortex immediately.[1]

o Final DMSO Concentration: 1.0%.[1] (Ensure your biological control includes 1.0%

DMSO).[1]

Quality Control & Troubleshooting
Storage Stability[1]

o Master Stocks (DMSO): Stable for >6 months at -20°C. Hygroscopic; keep tightly sealed to

prevent water absorption.[1]

e Working Solutions (Aqueous): Prepare fresh. MCHM is volatile; open vessels will lose

concentration over hours.[1]

Troubleshooting Table

Issue

Observation

Root Cause

Solution

Phase Separation

Oily droplets on
surface

Concentration > 17
mM

Dilute below water
solubility limit (2.25
g/L).[1]

Vortex media while

Precipitation Cloudy suspension "Solvent Shock" adding the DMSO
stock dropwise.[1]
Use sealed
] High variability in ] vials/plates; do not
Inconsistent Data Volatile loss

replicates

leave reservoirs open.

[1]

Pipetting Error

Viscous retention in

tip

Cold stock solution

Allow stock to reach
RT; use low-retention

tips.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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